Cas no 2228248-36-8 (tert-butyl N-2-sulfanyl-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-sulfanyl-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2228248-36-8
• MF: C₁₂H₁₄F₃NO₂S
• MW: 293.305272579193
• CID: 6023932
• PubChem ID: 165681279
• Update Time: 2025-10-05

tert-butyl N-2-sulfanyl-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-sulfanyl-5-(trifluoromethyl)phenylcarbamate
• tert-butyl N-[2-sulfanyl-5-(trifluoromethyl)phenyl]carbamate
• EN300-1900409
• 2228248-36-8

• Inchi： 1S/C12H14F3NO2S/c1-11(2,3)18-10(17)16-8-6-7(12(13,14)15)4-5-9(8)19/h4-6,19H,1-3H3,(H,16,17)
• InChI Key： KBGWIGDSRAZNJU-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C(F)(F)F)C=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 293.06973435g/mol
• Monoisotopic Mass: 293.06973435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-2-sulfanyl-5-(trifluoromethyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-sulfanyl-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228248-36-8)

tert-butyl N-2-sulfanyl-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228248-36-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique sulfanyl and trifluoromethyl functional groups, is widely explored for its potential applications in drug discovery and material science. Its molecular structure, featuring a tert-butyl carbamate moiety, makes it a valuable intermediate in synthetic chemistry.

The growing interest in tert-butyl N-2-sulfanyl-5-(trifluoromethyl)phenylcarbamate is driven by its versatility in organic synthesis. Researchers are particularly intrigued by its role in the development of novel bioactive molecules and small-molecule inhibitors. The trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical properties in drug design. Additionally, the sulfanyl group offers opportunities for further functionalization, enabling the creation of diverse derivatives.

In recent years, the demand for fluorinated compounds like tert-butyl N-2-sulfanyl-5-(trifluoromethyl)phenylcarbamate has surged due to their applications in medicinal chemistry and crop protection. Fluorine incorporation often improves a molecule's bioavailability and binding affinity, making it a hotspot in drug discovery. This compound's CAS No. 2228248-36-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

Another area where tert-butyl N-2-sulfanyl-5-(trifluoromethyl)phenylcarbamate shows promise is in the synthesis of heterocyclic compounds. Heterocycles are foundational structures in many pharmaceuticals, and the ability to introduce sulfur and fluorine atoms into these frameworks opens new avenues for innovation. The compound's stability under various reaction conditions further enhances its utility in multi-step synthetic routes.

From an environmental perspective, the development of sustainable synthetic methods for compounds like tert-butyl N-2-sulfanyl-5-(trifluoromethyl)phenylcarbamate is a key focus. Researchers are exploring green chemistry approaches to minimize waste and reduce the use of hazardous reagents. This aligns with the broader industry trend toward eco-friendly manufacturing and green solvents, which are increasingly prioritized in regulatory frameworks.

The compound's potential extends beyond pharmaceuticals. In material science, its unique properties are being investigated for applications in polymer chemistry and surface modification. The trifluoromethyl group can impart water-repellent characteristics, making it useful in coatings and adhesives. Such interdisciplinary applications highlight the versatility of tert-butyl N-2-sulfanyl-5-(trifluoromethyl)phenylcarbamate.

For researchers and industry professionals, understanding the synthetic pathways and reaction mechanisms involving this compound is essential. Detailed studies on its kinetics and thermodynamics provide insights into optimizing yields and selectivity. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are routinely employed to characterize its structure and purity.

In conclusion, tert-butyl N-2-sulfanyl-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228248-36-8) represents a fascinating intersection of chemistry and innovation. Its applications span drug development, agrochemicals, and advanced materials, making it a compound of enduring interest. As research continues to uncover new possibilities, its role in shaping future technologies is likely to expand, solidifying its place in the scientific community.